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Compound of Interest

Compound Name: Monoethyl adipate

Cat. No.: B1234035 Get Quote

An In-depth Examination of the Molecular Characteristics, Synthesis, and Analysis of a

Versatile Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monoethyl adipate (MEA), a monoester of adipic acid, is a significant chemical intermediate

with a growing presence in the pharmaceutical, agrochemical, and materials science sectors.[1]

[2][3] Its bifunctional nature, possessing both a carboxylic acid and an ester group, allows it to

serve as a versatile building block in organic synthesis.[3] This technical guide provides a

comprehensive overview of the molecular properties, synthesis protocols, and analytical

methodologies for monoethyl adipate, tailored for researchers and professionals in drug

development and chemical sciences.

Core Molecular and Physical Properties
Monoethyl adipate is a white crystalline solid at room temperature.[4] The fundamental

molecular and physical characteristics of monoethyl adipate are summarized in the table

below, providing a quick reference for experimental planning.
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Property Value Source

Molecular Formula C₈H₁₄O₄ [5][6][7]

Molecular Weight 174.19 g/mol [5][6][7]

CAS Number 626-86-8 [6]

Melting Point 28-29 °C [6][8]

Boiling Point 180 °C at 18 mmHg [6][8]

Density 0.98 g/mL at 25 °C [6][8]

Refractive Index n20/D 1.439 [6][8]

Solubility
Soluble in water, alcohol, and

ether.
[4][6][8]

InChI Key
UZNLHJCCGYKCIL-

UHFFFAOYSA-N
[5][7]

SMILES CCOC(=O)CCCCC(=O)O [5]

Synthesis of Monoethyl Adipate
The synthesis of monoethyl adipate is primarily achieved through the esterification of adipic

acid. Several methods have been reported, with variations in catalysts, solvents, and reaction

conditions to optimize yield and purity while minimizing the formation of the diester byproduct,

diethyl adipate.

Fischer Esterification Method
A common laboratory-scale synthesis involves the direct acid-catalyzed esterification of adipic

acid with ethanol. The following diagram illustrates a typical workflow for this process.
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Reactant Preparation

Reaction

Work-up and Purification

Final Product

Adipic Acid

Combine Reactants in Flask

Ethanol (Excess) Acid Catalyst (e.g., H₂SO₄)

Heat and Reflux (e.g., 4-6 hours)

Monitor by TLC

Cool Reaction Mixture

Solvent Extraction

Wash with NaHCO₃ Solution

Dry with Anhydrous Na₂SO₄

Solvent Removal (Rotary Evaporator)

Vacuum Distillation

Pure Monoethyl Adipate
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Analytical Techniques

Data Interpretation

Results

Monoethyl Adipate Sample

Dissolve in Appropriate Solvent

Gas Chromatography-Mass Spectrometry (GC-MS)Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Nuclear Magnetic Resonance (NMR) Infrared Spectroscopy (IR)

Structural IdentificationQuantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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